Cas no 2229231-05-2 (3,3-Difluoro-3-(2,4,6-trichlorophenyl)propan-1-amine)

• Product Name: 3,3-Difluoro-3-(2,4,6-trichlorophenyl)propan-1-amine
• CAS No: 2229231-05-2
• MF: C₉H₈Cl₃F₂N
• MW: 274.522326469421
• CID: 6556503
• PubChem ID: 165647379
• Update Time: 2025-07-25

3,3-Difluoro-3-(2,4,6-trichlorophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1942675
• 2229231-05-2
• 3,3-difluoro-3-(2,4,6-trichlorophenyl)propan-1-amine
• 3,3-Difluoro-3-(2,4,6-trichlorophenyl)propan-1-amine

• Inchi： 1S/C9H8Cl3F2N/c10-5-3-6(11)8(7(12)4-5)9(13,14)1-2-15/h3-4H,1-2,15H2
• InChI Key： UZWVVCICHNYGKB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C(CCN)(F)F)Cl)Cl

Computed Properties

• Exact Mass: 272.969039g/mol
• Monoisotopic Mass: 272.969039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26Ų

Additional information on 3,3-Difluoro-3-(2,4,6-trichlorophenyl)propan-1-amine

Professional Introduction to 3,3-Difluoro-3-(2,4,6-trichlorophenyl)propan-1-amine (CAS No. 2229231-05-2)

3,3-Difluoro-3-(2,4,6-trichlorophenyl)propan-1-amine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2229231-05-2, exhibits a complex molecular structure that makes it a promising candidate for various applications in drug development and synthetic chemistry. The presence of both fluorine and chlorine substituents in its molecular framework imparts unique electronic and steric properties, which are critical for its potential utility in designing novel therapeutic agents.

The molecular formula of this compound can be expressed as C₁₁H₈Cl₃F₂N, highlighting its composition of carbon, hydrogen, chlorine, and fluorine atoms. The substitution pattern, particularly the 3-(2,4,6-trichlorophenyl) moiety, contributes to the compound's distinct chemical behavior and reactivity. This structural feature is of particular interest to researchers who are exploring the synthesis of advanced intermediates for pharmaceuticals.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability and improved bioavailability. The incorporation of fluorine atoms into drug molecules often leads to increased binding affinity and prolonged half-life, making such compounds highly desirable in the pharmaceutical industry. The study of 3,3-Difluoro-3-(2,4,6-trichlorophenyl)propan-1-amine aligns with this trend, as researchers aim to harness the benefits of fluorine substitution while maintaining or enhancing the pharmacological properties of the parent molecule.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the preparation of a chlorobenzene derivative followed by functional group transformations that introduce the fluorine and amine substituents. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels. These methods are critical for ensuring that the final product meets the stringent requirements for pharmaceutical applications.

One of the most compelling aspects of 3,3-Difluoro-3-(2,4,6-trichlorophenyl)propan-1-amine is its potential role as a building block for more complex drug molecules. Researchers have demonstrated its utility in constructing heterocyclic scaffolds that exhibit significant biological activity. For instance, derivatives of this compound have shown promise in inhibiting certain enzymes that are implicated in inflammatory diseases and cancer. The ability to modify its structure further allows chemists to fine-tune its pharmacokinetic and pharmacodynamic properties.

The latest advancements in computational chemistry have also played a crucial role in understanding the behavior of this compound. Molecular modeling studies have provided insights into how the presence of fluorine and chlorine atoms influences its interactions with biological targets. These simulations have helped researchers predict potential side effects and optimize dosing regimens before experimental validation is conducted. Such computational approaches are becoming increasingly integral to modern drug discovery processes.

In clinical research settings, 3,3-Difluoro-3-(2,4,6-trichlorophenyl)propan-1-amine has been investigated for its potential therapeutic effects in various disease models. Preclinical studies have indicated that it may possess anti-inflammatory and analgesic properties due to its ability to modulate certain signaling pathways. While these findings are encouraging, further research is needed to fully elucidate its mechanism of action and long-term safety profile. Collaborative efforts between synthetic chemists and medicinal biologists are essential for translating these laboratory discoveries into viable clinical candidates.

The regulatory landscape for new pharmaceutical compounds also plays a significant role in determining the future development trajectory of 3,3-Difluoro-3-(2,4,6-trichlorophenyl)propan-1-amine. Regulatory agencies require comprehensive data on a compound's safety and efficacy before it can be approved for human use. This includes toxicological studies, pharmacokinetic analyses, and clinical trial results. Companies investing in this compound must navigate these stringent requirements while adhering to ethical standards in research practices.

The environmental impact of synthesizing fluorinated compounds is another consideration that has gained traction in recent years. The production of fluorine-containing chemicals often involves hazardous reagents and energy-intensive processes. However， researchers are actively exploring greener alternatives that minimize waste generation and reduce carbon footprints。 Innovations such as flow chemistry and biocatalysis are being implemented to make fluorinated compound synthesis more sustainable without compromising efficiency or yield.

In conclusion， 3，3-Difluoro-3-(2，4，6-trichlorophenyl)propan-1-am ine represents a fascinating area of study within pharmaceutical chemistry。 Its unique structural features， coupled with promising preclinical results， make it an attractive candidate for further development。 As research continues to uncover new applications for this compound， it is likely to play an important role in shaping future therapeutic strategies across multiple disease indications。 The collaborative efforts between academia， industry， and regulatory bodies will be crucial in realizing its full potential。